1'-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4'-BIPIPERIDINE]-4'-CARBOXAMIDE

• IUPAC Name: 1-[1-(2-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H27ClN4O3/c22-15-6-2-3-7-16(15)26-18(27)14-17(19(26)28)24-12-8-21(9-13-24,20(23)29)25-10-4-1-5-11-25/h2-3,6-7,17H,1,4-5,8-14H2,(H2,23,29)
• InChI Key: OJNZTQNJZNCFET-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2(CCN(CC2)C3CC(=O)N(C3=O)C4=CC=CC=C4Cl)C(=O)N
• Molecular Formula: C21H27ClN4O3
• Molecular Weight: 418.9 g/mol

Description

1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE is a complex organic compound that has garnered significant interest in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bipiperidine moiety linked to a pyrrolidinyl group substituted with a 2-chlorophenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the compound.

Preparation Methods

The synthesis of 1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE typically involves multiple steps, starting from readily available precursors. The synthetic route generally includes the following steps:

Formation of the Pyrrolidinyl Intermediate: The initial step involves the synthesis of the pyrrolidinyl intermediate, which is achieved through the reaction of a suitable amine with a diketone under controlled conditions.

Introduction of the 2-Chlorophenyl Group: The pyrrolidinyl intermediate is then reacted with a chlorophenyl derivative to introduce the 2-chlorophenyl group.

Formation of the Bipiperidine Moiety: The final step involves the coupling of the pyrrolidinyl intermediate with a bipiperidine derivative to form the desired compound.

Industrial production methods for this compound may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the chlorophenyl group, using nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of various heterocyclic compounds with potential biological activity.

Biology: It is employed in the study of enzyme inhibition and receptor binding due to its unique structure.

Medicine: The compound has shown potential as an antimicrobial and anticancer agent in preliminary studies.

Industry: It is used in the development of novel materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain receptors and enzymes, modulating their activity. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to its potential anticancer effects . Additionally, the compound’s interaction with neurotransmitter receptors may contribute to its potential use in neurological research .

Comparison with Similar Compounds

1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE can be compared with other similar compounds, such as:

Indole Derivatives: These compounds share a similar aromatic structure and have diverse biological activities.

Pyrrolidine Derivatives: These compounds are known for their pharmacological properties, including anticonvulsant and analgesic activities.

Bipiperidine Derivatives: These compounds are used in the development of drugs targeting neurological disorders.

The uniqueness of 1’-[1-(2-CHLOROPHENYL)-2,5-DIOXOPYRROLIDIN-3-YL]-[1,4’-BIPIPERIDINE]-4’-CARBOXAMIDE lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.